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Compound of Interest

Compound Name: ChemR23-IN-1

Cat. No.: B12400190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for ChemR23-IN-1, a potent

inhibitor of the ChemR23 receptor. These guidelines are intended to assist researchers in

utilizing this compound for in vitro and in vivo studies targeting the ChemR23 signaling

pathway, which is implicated in inflammatory responses and various diseases.

Product Information and Supplier
ChemR23-IN-1 can be sourced from various chemical suppliers. One such supplier is

MedChemExpress.

Table 1: Product Specifications for ChemR23-IN-1
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Specification Details

Product Name ChemR23-IN-1

Supplier MedChemExpress

Catalog Number HY-126536

Purity 98.82%

Appearance White to off-white solid powder

Molecular Formula C28H29N7O2

Molecular Weight 495.58 g/mol

CAS Number 2378640-10-7

Biological Activity and Mechanism of Action
ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-coupled

receptor (GPCR) that plays a crucial role in the inflammatory cascade.[1][2][3] It is activated by

two distinct endogenous ligands: the protein chemerin and the lipid mediator resolvin E1

(RvE1).[4][5]

Chemerin: This ligand typically initiates a pro-inflammatory response by attracting immune

cells like macrophages and dendritic cells to sites of inflammation.

Resolvin E1 (RvE1): In contrast, RvE1 is a pro-resolving mediator that helps to dampen

inflammation, in part by enhancing the clearance of apoptotic cells by macrophages.

ChemR23-IN-1 is a selective inhibitor of this receptor, demonstrating potent activity against

both human and mouse orthologs.

Table 2: In Vitro Activity of ChemR23-IN-1

Target IC50

Human ChemR23 38 nM

Mouse ChemR23 100 nM
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The binding of ligands to ChemR23 activates intracellular signaling pathways through a Gαi

protein. This leads to a decrease in cyclic AMP (cAMP) levels, an increase in intracellular

calcium (Ca2+) mobilization, and the phosphorylation of downstream kinases such as ERK1/2

and Akt. By inhibiting ChemR23, ChemR23-IN-1 can effectively block these downstream

signaling events.

Below is a diagram illustrating the ChemR23 signaling pathway.
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Diagram of the ChemR23 signaling pathway.
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Experimental Protocols
Preparation of Stock Solutions
For in vitro experiments, ChemR23-IN-1 can be dissolved in dimethyl sulfoxide (DMSO) to

prepare a concentrated stock solution.

Table 3: Stock Solution Preparation

Solvent Concentration Storage

DMSO 100 mg/mL (201.78 mM)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

For in vivo studies, specific formulations are required to ensure solubility and bioavailability.

Table 4: In Vivo Formulation Protocols

Protocol Solvents (v/v) Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL

2 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Note: If precipitation occurs during the preparation of in vivo formulations, gentle heating and/or

sonication can be used to aid dissolution. It is recommended to prepare fresh solutions for

each in vivo experiment.

In Vitro Chemotaxis Assay
This protocol describes a method to evaluate the inhibitory effect of ChemR23-IN-1 on the

chemotaxis of immune cells towards chemerin. The human monocytic cell line THP-1, which

expresses ChemR23, is a suitable model.

Materials:
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THP-1 cells

RPMI 1640 medium with 10% FBS

Recombinant human chemerin

ChemR23-IN-1

Boyden chamber apparatus with polycarbonate membranes (e.g., 5 µm pore size)

DAPI or similar fluorescent stain for cell nuclei

Workflow:

Workflow for the in vitro chemotaxis assay.

Methodology:

Cell Culture and Starvation: Culture THP-1 cells in RPMI 1640 supplemented with 10% FBS.

Prior to the assay, starve the cells in serum-free media for 2-4 hours.

Preparation of Reagents:

Prepare a stock solution of ChemR23-IN-1 in DMSO.

Dilute recombinant human chemerin in serum-free media to the desired concentration

(e.g., 1-100 nM).

Prepare serial dilutions of ChemR23-IN-1 in serum-free media. The final DMSO

concentration should be kept constant across all conditions and should not exceed 0.1%.

Assay Setup:

Add the chemerin solution to the lower wells of the Boyden chamber. Use serum-free

media as a negative control.

Resuspend the starved THP-1 cells in serum-free media.
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Pre-incubate the cells with various concentrations of ChemR23-IN-1 or vehicle (DMSO)

for 30 minutes at 37°C.

Add the cell suspension to the upper chamber of the Boyden chamber.

Incubation: Incubate the chamber at 37°C in a 5% CO2 incubator for 2-4 hours to allow for

cell migration.

Cell Staining and Quantification:

After incubation, remove the non-migrated cells from the upper surface of the membrane.

Fix the migrated cells on the lower surface of the membrane with a suitable fixative (e.g.,

4% paraformaldehyde).

Stain the nuclei of the migrated cells with DAPI.

Visualize and count the migrated cells using a fluorescence microscope. Alternatively,

quantify the fluorescence intensity using a plate reader.

Data Analysis: Calculate the percentage inhibition of chemotaxis for each concentration of

ChemR23-IN-1 compared to the vehicle control. Determine the IC50 value by fitting the data

to a dose-response curve.

Applications in Research
The inhibition of the ChemR23 signaling pathway has potential therapeutic implications in a

variety of disease areas:

Inflammatory Diseases: Given the role of chemerin in attracting immune cells, ChemR23

inhibitors could be beneficial in chronic inflammatory conditions such as psoriasis,

rheumatoid arthritis, and inflammatory bowel disease.

Cardiovascular Disease: The ChemR23 pathway has been implicated in atherosclerosis.

Metabolic Disorders: Chemerin is also recognized as an adipokine, linking it to obesity and

metabolic syndrome.
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Oncology: The tumor microenvironment is often characterized by chronic inflammation, and

targeting ChemR23 may modulate the immune response within tumors.

These application notes provide a starting point for researchers investigating the role of the

ChemR23 receptor in health and disease. The provided protocols can be adapted and

optimized for specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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